Cas no 638136-51-3 (6-Amino-1-(2-chlorobenzyl)pyrimidine-2,4(1H,3H)-dione)

• Product Name: 6-Amino-1-(2-chlorobenzyl)pyrimidine-2,4(1H,3H)-dione
• CAS No: 638136-51-3
• MF: C₁₁H₁₀ClN₃O₂
• MW: 251.669001102448
• CID: 425689
• PubChem ID: 1526618
• Update Time: 2025-04-19

6-Amino-1-(2-chlorobenzyl)pyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione, 6-amino-1-[(2-chlorophenyl)methyl]-
• 6-amino-1-[(2-chlorophenyl)methyl]pyrimidine-2,4-dione
• AKOS000261880
• VS-07192
• DTXSID50364124
• AKOS005500010
• SB58432
• 6-amino-1-[(2-chlorophenyl)methyl]-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CS-0322748
• 6-amino-1-(2-chlorobenzyl)pyrimidine-2,4(1H,3H)-dione
• 638136-51-3
• 6-Amino-1-(2-chlorobenzyl)pyrimidine-2,4(1H,3H)-dione

• Inchi： 1S/C11H10ClN3O2/c12-8-4-2-1-3-7(8)6-15-9(13)5-10(16)14-11(15)17/h1-5H,6,13H2,(H,14,16,17)
• InChI Key： MQOJPYCQCAMMKF-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CN1C(NC(C=C1N)=O)=O

Computed Properties

• Exact Mass: 251.0463
• Monoisotopic Mass: 251.0461543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 75.4Ų

Experimental Properties

• PSA: 75.43

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones